N1-(2-hydroxypropyl)-N2-(4-(5-((4-methoxyphenyl)(methyl)amino)-1,3,4-thiadiazol-2-yl)phenyl)oxalamide
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Overview
Description
This compound is a complex organic molecule that contains several functional groups, including an oxalamide group, a thiadiazole ring, and a methoxyphenyl group. These groups are common in many pharmaceuticals and could potentially contribute to various biological activities .
Molecular Structure Analysis
The molecule contains several functional groups that could influence its properties and reactivity. The thiadiazole ring, for example, is a heterocyclic compound that often contributes to the biological activity of pharmaceuticals .Chemical Reactions Analysis
Again, while specific reactions involving this compound are not available, compounds with similar structures can undergo a variety of reactions depending on their functional groups. For example, the oxalamide group could potentially undergo hydrolysis under certain conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. For example, the presence of polar functional groups like the oxalamide could influence the compound’s solubility in water .Scientific Research Applications
Antimicrobial and Antifungal Studies 1,3,4-thiadiazole derivatives have been studied extensively for their broad spectrum of biological activities, including antimicrobial and antifungal properties. Research indicates that these compounds exhibit significant activity against various bacterial and fungal strains, suggesting their utility in developing new antimicrobial and antifungal agents. This is supported by studies exploring the synthesis and preliminary antimicrobial study of 2-Amino-5-Mercapto-1,3,4-Thiadiazole derivatives (Ameen & Qasir, 2017).
Corrosion Inhibition Compounds with 1,3,4-thiadiazole frameworks have demonstrated efficacy as corrosion inhibitors for metals in acidic environments. The molecular structure of these compounds allows for effective adsorption onto metal surfaces, providing a protective layer against corrosion. This application is crucial in industries where metal longevity and integrity are of paramount importance. Studies on phenyl-substituted amino thiadiazoles, for example, have shown their potential as corrosion inhibitors for copper in acidic conditions, further underscoring the versatility of 1,3,4-thiadiazole derivatives (Tang et al., 2009).
Mechanism of Action
properties
IUPAC Name |
N-(2-hydroxypropyl)-N'-[4-[5-(4-methoxy-N-methylanilino)-1,3,4-thiadiazol-2-yl]phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H23N5O4S/c1-13(27)12-22-18(28)19(29)23-15-6-4-14(5-7-15)20-24-25-21(31-20)26(2)16-8-10-17(30-3)11-9-16/h4-11,13,27H,12H2,1-3H3,(H,22,28)(H,23,29) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PVZUFSHAUDDZER-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CNC(=O)C(=O)NC1=CC=C(C=C1)C2=NN=C(S2)N(C)C3=CC=C(C=C3)OC)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H23N5O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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